Cas no 89221-27-2 (Isoquinoline, 5-methoxy-1,3-dimethyl-)

• Product Name: Isoquinoline, 5-methoxy-1,3-dimethyl-
• CAS No: 89221-27-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 608195
• PubChem ID: 12542966
• Update Time: 2025-04-19

Isoquinoline, 5-methoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-methoxy-1,3-dimethyl-
• 5-methoxy-1,3-dimethylisoquinoline
• 89221-27-2
• DTXSID00501926
• SCHEMBL14828694

• Inchi： 1S/C12H13NO/c1-8-7-11-10(9(2)13-8)5-4-6-12(11)14-3/h4-7H,1-3H3
• InChI Key： ZCGWDGHEBVMWRS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(C)=NC(C)=CC=21

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives